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Compound of Interest

Compound Name: 4-Bromo-2,N,N-trimethylaniline

Cat. No.: B1280631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide is intended to provide comprehensive safety and handling

information for 4-Bromo-2,N,N-trimethylaniline (CAS No. 50638-49-8). Due to a lack of

extensive, formally documented safety and toxicology data for this specific compound, this

guide incorporates information from structurally similar chemicals, including 4-bromo-N,N-

dimethylaniline, 4-bromoaniline, and 4-bromo-2-methylaniline. This information should be used

as a precautionary guide, and a thorough risk assessment should be conducted before

handling this chemical.

Chemical Identification and Physical Properties
4-Bromo-2,N,N-trimethylaniline is a substituted aniline derivative. While specific, verified

physical and chemical properties for this compound are not readily available in the searched

literature, data for the closely related compound 4-Bromo-2-methylaniline can provide an

estimation.

Table 1: Physicochemical Properties of 4-Bromo-2,N,N-trimethylaniline and a Related

Analogue
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Property
Value (4-Bromo-
2,N,N-
trimethylaniline)

Value (4-Bromo-2-
methylaniline)

Source

CAS Number 50638-49-8 583-75-5 [1][2]

Molecular Formula C₉H₁₂BrN C₇H₈BrN [1]

Molecular Weight 214.11 g/mol 186.05 g/mol [1]

Appearance Data not available
White to light red to

green powder/crystal

Melting Point Data not available 57-59 °C (lit.)

Boiling Point Data not available 240 °C (lit.)

Purity 97% 97% [1]

Storage Conditions 2-8 °C Room Temperature [1]

Hazard Identification and Classification
Specific GHS classification for 4-Bromo-2,N,N-trimethylaniline is not available. However,

based on the classification of structurally similar compounds, it should be handled as a

hazardous substance. The following table summarizes the GHS classifications for related

aniline derivatives.

Table 2: GHS Hazard Classification of Structurally Similar Anilines
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Hazard Class
4-bromo-N,N-
dimethylaniline

4-bromoaniline
4-bromo-2-
methylaniline

Acute Toxicity, Oral Category 4 Category 3 or 4 Category 4

Acute Toxicity, Dermal Category 4 Category 3 Category 4

Acute Toxicity,

Inhalation
Category 4 Category 3 Category 4

Skin

Corrosion/Irritation
Category 2 Category 2 Category 2

Serious Eye

Damage/Irritation
Category 2A Category 2 Category 2

Specific Target Organ

Toxicity (Single

Exposure)

-
Category 3

(Respiratory irritation)

Category 3

(Respiratory system)

Hazard Pictograms
GHS07 (Exclamation

Mark)

GHS06 (Skull and

Crossbones), GHS08

(Health Hazard),

GHS09 (Environment)

GHS07 (Exclamation

Mark)

Signal Word Warning Danger Warning

Hazard Statements
H302+H312+H332,

H315, H319

H301, H311, H331,

H315, H319, H335,

H373, H410

H302+H312+H332,

H315, H319, H335

Note: The classifications are based on available safety data sheets for the respective

compounds and may vary between suppliers.

Based on this data, it is prudent to assume that 4-Bromo-2,N,N-trimethylaniline is harmful if

swallowed, in contact with skin, or if inhaled, and may cause skin, eye, and respiratory irritation.

Safe Handling and Storage
Given the potential hazards, strict adherence to safety protocols is mandatory when handling 4-
Bromo-2,N,N-trimethylaniline.
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Engineering Controls
Ventilation: All work with this compound should be performed in a properly functioning

chemical fume hood to minimize inhalation exposure.

Eye Wash and Safety Shower: A readily accessible eye wash station and safety shower are

essential in case of accidental contact.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required when handling this chemical.[3][4][5][6][7]

Table 3: Recommended Personal Protective Equipment

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene), a

flame-resistant lab coat, and

closed-toe shoes.

Prevents skin contact and

absorption.

Respiratory Protection

An appropriate NIOSH-

approved respirator should be

used if there is a risk of

inhalation.

Protects against inhalation of

dust or vapors.

Handling Procedures
Avoid creating dust.

Do not breathe dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.
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Use only outdoors or in a well-ventilated area.

Storage
Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage temperature is 2-8 °C.[1]

First Aid Measures
In the event of exposure, immediate action is critical. The following first aid measures are

based on information for the target compound and its analogues.[2]

Table 4: First Aid Procedures

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with plenty of soap and water. Seek

medical attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Accidental Release Measures
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Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE as

described in Section 3.2.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up the material, place it in a suitable, closed container for

disposal. Avoid generating dust.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-Bromo-2,N,N-
trimethylaniline was not found in the search results, a general procedure for the N,N-

dimethylation of a similar compound, 4-bromoaniline, can be informative. Additionally, a

synthesis method for 4-bromo-N,N-dimethylaniline is available. Researchers should adapt

these procedures with caution and perform a thorough risk assessment.

Illustrative Synthesis of a Related Compound: 4-bromo-
N,N-dimethylaniline[10]

Reaction: 10 g of dimethylaniline is dissolved in glacial acetic acid.

Reagent Addition: 6.6 g of bromine dissolved in glacial acetic acid is gradually added.

Precipitation: The solution is diluted with water to precipitate the product.

Purification: The precipitate is filtered and recrystallized from alcohol.

Illustrative Synthesis of 4-bromo-2-methylaniline[11]
A multi-step synthesis is described involving:

Arylamine Protection: Reaction of o-toluidine with acetic anhydride.

Bromination: Reaction of the protected amine with N-bromosuccinimide.

Hydrolysis: Removal of the protecting group with concentrated hydrochloric acid.
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Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 4-Bromo-2,N,N-
trimethylaniline, from planning to disposal.
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1. Planning & Preparation

2. Handling & Experimentation

3. Post-Experiment & Waste Disposal

4. Emergency Procedures

Conduct Risk Assessment

Develop Standard Operating Procedure (SOP)

Gather Necessary Materials & PPE

Verify Engineering Controls (Fume Hood)

Don Appropriate PPE

Handle Chemical in Designated Area

Perform Experiment According to SOP

Decontaminate Work Area & Equipment

Segregate Hazardous Waste

Dispose of Waste via Approved Channels

Doff PPE Correctly

Spill Response

Report Incident

Exposure Response (First Aid)

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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